Cas no 2287265-90-9 (Methyl 2-amino-2-[3-(3-chlorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate)

• Product Name: Methyl 2-amino-2-[3-(3-chlorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate
• CAS No: 2287265-90-9
• MF: C₁₄H₁₆ClNO₂
• MW: 265.735342979431
• CID: 6059450
• PubChem ID: 137945469
• Update Time: 2025-07-22

Methyl 2-amino-2-[3-(3-chlorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-[3-(3-chlorophenyl)bicyclo[1.1.1]pentan-1-yl]acetate
• 2287265-90-9
• EN300-6761759
• Methyl 2-amino-2-[3-(3-chlorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate

• Inchi： 1S/C14H16ClNO2/c1-18-12(17)11(16)14-6-13(7-14,8-14)9-3-2-4-10(15)5-9/h2-5,11H,6-8,16H2,1H3
• InChI Key： YNTMTEPKXSPARS-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C12CC(C(C(=O)OC)N)(C1)C2

Computed Properties

• Exact Mass: 265.0869564g/mol
• Monoisotopic Mass: 265.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52.3Ų

Additional information on Methyl 2-amino-2-[3-(3-chlorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate

Introduction to Methyl 2-amino-2-[3-(3-chlorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate (CAS No. 2287265-90-9)

Methyl 2-amino-2-[3-(3-chlorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate, a compound with the CAS number 2287265-90-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential biological activities. The presence of a bicyclo[1.1.1]pentanyl moiety combined with an amino and acetoate functional group makes it a promising candidate for further investigation in drug discovery and development.

The structural complexity of Methyl 2-amino-2-[3-(3-chlorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate is not merely a matter of academic interest; it directly influences its chemical properties and biological interactions. The bicyclo[1.1.1]pentanyl ring system, characterized by its three-membered bridge, introduces steric hindrance and conformational flexibility, which can be exploited to modulate binding affinity and selectivity in biological targets. This structural motif has been increasingly recognized for its role in enhancing the pharmacological profile of various compounds.

In recent years, there has been a growing interest in the development of novel therapeutic agents that incorporate bicyclic structures. These structures are often found to exhibit improved metabolic stability, better solubility, and enhanced binding properties compared to their acyclic counterparts. The compound in question, Methyl 2-amino-2-[3-(3-chlorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate, is no exception and has been the subject of several preliminary studies aimed at elucidating its potential pharmacological effects.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The combination of an amino group and a chlorophenyl substituent suggests that it may interact with specific neurotransmitter receptors or enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Recent studies have demonstrated that molecules with similar structural features can modulate the activity of key enzymes like acetylcholinesterase and monoamine oxidase, which are implicated in these conditions.

The acetoate functional group in Methyl 2-amino-2-[3-(3-chlorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate also contributes to its pharmacological potential. Acetoate derivatives are well-known for their ability to enhance drug bioavailability and metabolic stability, making them attractive candidates for oral administration. Furthermore, the presence of this group can facilitate interactions with certain biological targets, thereby increasing the compound's therapeutic efficacy.

From a synthetic chemistry perspective, Methyl 2-amino-2-[3-(3-chlorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate presents an intriguing challenge due to its complex structure. The synthesis of the bicyclo[1.1.1]pentanyl ring system requires careful consideration of reaction conditions and stereochemistry to ensure high yields and purity. Advances in synthetic methodologies have made it possible to construct such intricate molecules more efficiently than ever before, opening up new avenues for drug discovery.

The chlorophenyl substituent is another key feature that warrants further investigation. Chlorophenyl groups are frequently incorporated into pharmaceuticals due to their ability to enhance binding affinity and selectivity at biological targets. This substituent can also influence the metabolic stability of the compound, making it an important factor to consider during drug development.

In conclusion, Methyl 2-amino-2-[3-(3-chlorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with its potential biological activities, make it an attractive molecule for the development of new therapeutic agents. As research continues to uncover the pharmacological properties of this compound, it is likely that new applications and insights will emerge, further solidifying its importance in the field of medicinal chemistry.